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Compound of Interest

Compound Name: 4-tert-Butylphthalonitrile

Cat. No.: B1266168

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
tert-Butylphthalonitrile, a key intermediate in the synthesis of phthalocyanines and other
functional materials relevant to drug development and materials science. This document
outlines the physical properties, the experimental protocols for their determination, and the
synthetic context of this compound.

Physicochemical Data of 4-tert-Butylphthalonitrile

The melting and boiling points of 4-tert-Butylphthalonitrile are critical parameters for its
purification, handling, and application in synthesis. The data, as reported in the literature, are
summarized below. Variations in the reported melting point ranges may be attributed to
differences in sample purity or measurement techniques.
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Physical Property Value Notes
) ) As cited in literature.[1][2][3][4]
Melting Point 49-51 °C
[5]
As reported by chemical
58.0-62.0 °C

suppliers.[6][7]

A specific value within the

60 °C
broader reported range.[6][7]
- ) At a reduced pressure of 6
Boiling Point 165 °C
mmHg.[6][7]
At a reduced pressure of 6 mm
165-168 °C

Hg.[1][2][3][4][5]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the melting and
boiling points of organic compounds such as 4-tert-Butylphthalonitrile.

Melting Point Determination (Capillary Method)

This method is a standard and widely used technique for the accurate determination of the

melting point of a solid crystalline compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:
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e Sample Preparation: A small amount of dry 4-tert-Butylphthalonitrile is finely powdered
using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped to pack the solid into the sealed end,
aiming for a sample height of 1-2 cm.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to the thermometer.

e Heating and Observation: The sample is heated rapidly to a temperature approximately 15-
20°C below the expected melting point. The heating rate is then reduced to 1-2°C per
minute.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point range is reported as T1-T2. For a pure compound, this range is typically narrow
(0.5-2°C).

Boiling Point Determination (Siwoloboff Method)

For the determination of boiling points at reduced pressure, as is common for high-boiling
organic compounds to prevent decomposition, a modification of the standard atmospheric
pressure method is used. The following describes a general method for determining the boiling
point of a liquid.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or an aluminum block heater

Apparatus for vacuum distillation (if measuring at reduced pressure)
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Procedure:

o Sample Preparation: A few milliliters of the liquid sample (in this case, molten 4-tert-
Butylphthalonitrile) are placed into a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid.

e Heating: The test tube assembly is gently heated. As the temperature rises, air trapped in the
capillary tube will slowly bubble out.

» Boiling Point Identification: The heating is continued until a continuous and rapid stream of
bubbles emerges from the capillary tube. At this point, the heating is stopped.

o Temperature Reading: As the liquid cools, the stream of bubbles will slow down and
eventually stop. The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point. This is the temperature at which the vapor pressure of the
liquid equals the external pressure.

Synthetic Pathway Visualization

4-tert-Butylphthalonitrile is a crucial precursor for the synthesis of tetra-tert-butyl-substituted
phthalocyanines, which are of interest for their applications in materials science and
photodynamic therapy. The general synthetic workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of 4-tert-Butylphthalonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266168#4-tert-butylphthalonitrile-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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